Cas no 2459543-01-0 (Asenapine-d3 maleate)

• Product Name: Asenapine-d3 maleate
• CAS No: 2459543-01-0
• MF: C₂₁H₂₀ClNO₅
• MW: 401.840205192566
• CID: 5165242
• Update Time: 2025-06-12

Asenapine-d3 maleate Chemical and Physical Properties

Names and Identifiers

• Asenapine-d3 maleate

• Inchi： 1S/C17H16ClNO.C4H4O4/c1-19-9-14-12-4-2-3-5-16(12)20-17-7-6-11(18)8-13(17)15(14)10-19;5-3(6)1-2-4(7)8/h2-8,14-15H,9-10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,15-;/m0./s1
• InChI Key： GMDCDXMAFMEDAG-TXUHOWFZSA-N
• SMILES： C(/C(=O)O)=C/C(=O)O.C([H])([H])([H])N1C[C@@]2([H])C3=CC=CC=C3OC3=CC=C(Cl)C=C3[C@]2([H])C1

Additional information on Asenapine-d3 maleate

Asenapine-d3 maleate (CAS No. 2459543-01-0): A Comprehensive Overview

Asenapine-d3 maleate, a deuterated derivative of the atypical antipsychotic drug Asenapine, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 2459543-01-0, this compound has garnered attention for its potential applications in metabolic studies and drug metabolism research. The deuterium labeling at specific positions in the molecule enhances its utility in tracing metabolic pathways and understanding the pharmacokinetic behavior of Asenapine.

The molecular structure of Asenapine-d3 maleate consists of a pyrazinamide core modified with deuterium atoms, which are strategically placed to mimic the natural isotopic abundance while providing a distinct chemical signature. This modification allows researchers to differentiate between the labeled and unlabeled forms of Asenapine, facilitating precise tracking in biological systems. The maleate salt form enhances solubility and stability, making it an ideal candidate for various analytical and experimental applications.

In recent years, the use of deuterated pharmaceuticals has become increasingly prevalent due to their ability to provide insights into drug metabolism and pharmacokinetics. Asenapine-d3 maleate is no exception, offering a robust tool for investigating the metabolic pathways of Asenapine in vitro and in vivo. Studies have demonstrated that deuterated analogs can exhibit similar pharmacological properties to their non-deuterated counterparts while providing valuable information about metabolic clearance rates and potential side effects.

One of the key advantages of using Asenapine-d3 maleate in research is its ability to facilitate high-resolution mass spectrometry (HRMS) analysis. The presence of deuterium atoms results in distinct mass peaks, allowing for accurate quantification and identification of metabolites. This capability is particularly useful in clinical trials where understanding the metabolic fate of a drug is crucial for optimizing dosing regimens and minimizing adverse effects.

The application of Asenapine-d3 maleate extends beyond basic metabolic studies. It has been utilized in drug-drug interaction studies to assess how Asenapine interacts with other medications metabolized by the same pathways. Additionally, this compound serves as a valuable tool in toxicology research, helping to identify potential toxic metabolites and understand their formation mechanisms.

Advances in analytical techniques have further enhanced the utility of Asenapine-d3 maleate. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) allow for highly sensitive detection and quantification of deuterated compounds, enabling researchers to conduct detailed pharmacokinetic studies. These studies provide critical data on how drugs are absorbed, distributed, metabolized, and excreted by the body, which is essential for developing safe and effective therapeutic regimens.

The pharmacological profile of Asenapine-d3 maleate mirrors that of its parent compound, Asenapine, which is used to treat schizophrenia and bipolar disorder. However, the deuterium labeling does not alter its therapeutic efficacy but provides additional insights into its mechanism of action. Research has shown that Asenapine exerts its effects by blocking dopamine and serotonin receptors in the brain, leading to improved symptoms in patients with psychotic disorders.

In conclusion, Asenapine-d3 maleate (CAS No. 2459543-01-0) is a versatile compound with significant applications in pharmaceutical research. Its use in metabolic studies, drug-drug interaction assessments, and toxicology research underscores its importance in understanding the pharmacokinetic and pharmacodynamic properties of Asenapine. As analytical techniques continue to evolve, the utility of deuterated derivatives like Asenapine-d3 maleate will undoubtedly expand, contributing to advancements in drug development and patient care.